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Compound of Interest

Compound Name: PF-4693627

Cat. No.: B15612611

For Researchers, Scientists, and Drug Development Professionals

Introduction

PF-4693627 is a potent and selective, orally bioavailable inhibitor of microsomal prostaglandin
E synthase-1 (MPGES-1) with an IC50 of 3 nM.[1][2][3] It is a valuable tool for in vitro and in
vivo studies investigating the role of PGEZ2 in inflammation, such as in osteoarthritis and
rheumatoid arthritis.[1][3] PF-4693627 exhibits high selectivity for mMPGES-1 over other
enzymes in the arachidonic acid cascade, including COX-2, thromboxane synthase (TXAS),
and prostaglandin D synthase (PGDS).[2][4][5] Proper preparation of stock solutions is critical
for obtaining accurate and reproducible experimental results. These application notes provide
detailed protocols for the preparation, storage, and handling of PF-4693627 stock solutions.

Quantitative Data Summary

For ease of reference, the key quantitative data for PF-4693627 are summarized in the table
below.
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Property Value Reference
Molecular Weight 502.43 g/mol [2][3]
Formula C26H29Cl2N303 [2]
CAS Number 1312815-93-2 [2]

ICso (MPGES-1) 3nM [11[3][4]
**|Cso (Human Whole Blood) 109 nM [2][4]
Solubility (DMSO) 10 mg/mL [2]
Solubility (DMF) 10 mg/mL [2]
Solubility (Ethanol) 5 mg/mL [2]
Storage (Powder) 2 years at -20°C [3]
Stock Solution Storage Zr;(?ths at-80°C: 1 month at [1]

Experimental Protocols

Materials
o PF-4693627 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber, polypropylene or glass vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile, filtered pipette tips

Protocol for Preparing a 10 mM DMSO Stock Solution

This protocol describes the preparation of a 10 mM stock solution of PF-4693627 in DMSO.
This is a common starting concentration for subsequent dilutions into cell culture media or other
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aqueous buffers.

o Acclimatization: Before opening, allow the vial of PF-4693627 powder to equilibrate to room
temperature for at least 15-20 minutes. This prevents condensation of atmospheric moisture
onto the compound.

o Weighing: Tare a sterile, amber vial on a calibrated analytical balance. Carefully weigh the
desired amount of PF-4693627 powder into the vial. For example, to prepare 1 mL of a 10
mM stock solution, weigh out 5.02 mg of PF-4693627.

e Solvent Addition: Add the calculated volume of anhydrous DMSO to the vial containing the
PF-4693627 powder. For a 10 mM solution with 5.02 mg of PF-4693627, add 1 mL of
DMSO.

» Dissolution: Cap the vial tightly and vortex thoroughly for 1-2 minutes until the powder is
completely dissolved. Gentle warming in a 37°C water bath for 5-10 minutes can aid in
dissolution if necessary. Visually inspect the solution to ensure there are no visible
particulates.

 Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, it is
highly recommended to aliquot the stock solution into smaller, single-use volumes (e.g., 10-
50 L) in sterile, amber polypropylene vials.

o Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for
short-term storage (up to 1 month).[1] When ready to use, thaw a single aliquot at room
temperature and use it immediately. Discard any unused portion of the thawed aliquot.

Note on Aqueous Solutions: PF-4693627 has limited solubility in agueous solutions. When
diluting the DMSO stock solution into aqueous media, it is crucial to ensure that the final
concentration of DMSO is kept low (typically <0.5%) to avoid solvent-induced toxicity in cellular
assays.

Visualizations
Signaling Pathway of PF-4693627 Action
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Caption: Mechanism of action of PF-4693627 in the prostaglandin E2 synthesis pathway.

Experimental Workflow for Stock Solution Preparation
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Caption: Workflow for the preparation of PF-4693627 stock solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.
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